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Compound of Interest

1,3,2-Benzodioxathiole, 2,2-
Compound Name:

dioxide
CAS No.: 4074-55-9
Cat. No.: B1608625

Get Quote

Executive Summary: The Hazard Profile

1,3,2-Benzodioxathiole, 2,2-dioxide (CAS: 1072-53-3), commonly known as Catechol
Sulfate, is not a generic reagent. It is a highly reactive cyclic sulfate ester used primarily as an
electrolyte additive in lithium-ion batteries and as a potent electrophile in organic synthesis.

The Critical Hazard: Beyond its corrosivity, this compound is moisture-sensitive.[1] Upon
contact with ambient humidity or mucosal surfaces (lungs, eyes), it rapidly hydrolyzes to
release Sulfuric Acid and Catechol. This dual-action mechanism causes immediate chemical
burns (acid) and systemic toxicity (catechol absorption).

Core Directive: Handling requires strict exclusion of moisture and a "Zero-Skin-Contact"
protocol.[2][3][4]

The Hazard Matrix

The following data summarizes the physicochemical properties that dictate our safety
protocols.
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Parameter

Specification Operational Implication

Physical State

] ) ) Dust Hazard: High risk of
Crystalline Solid (White/Off- , _ _ _
inhalation; requires respiratory

white) .
protection.[5]
Thermal Sensitivity: Low
_ _ melting point means it can
Melting Point 35-37 °C ) )
liquefy in warm labs,
increasing spill spread risk.
Disposal: Never dispose of
o Hydrolyzes in water directly into aqueous waste
Reactivity ] ] ]
(Exothermic) streams without prior

quenching.

Key GHS Codes

H314: Causes severe skin ) )
) PPE: Barrier protection must
burnsH317: May cause allergic ]
_ _ prevent both corrosive damage
skin reactionH351: Suspected o
i and sensitization.[6]
of causing cancer

The PPE Shield: A Self-Validating System

As a Senior Scientist, | do not recommend generic "safety gear." | recommend a layered

defense system designed to fail safely.

A. Hand Protection (The Double-Barrier Protocol)

Standard nitrile gloves may degrade upon prolonged contact with concentrated sulfate esters

or the sulfuric acid generated by hydrolysis.

e Inner Layer:Silver Shield/4H® (Laminate) gloves.

o Why: These offer the highest permeation resistance to esters and strong acids.

o Quter Layer:Nitrile (minimum 5 mil thickness).

o Why: Provides dexterity and protects the inner glove from physical tears.
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e Protocol: Inspect outer gloves every 15 minutes. If any discoloration occurs (indicating acid
generation), change immediately.

B. Respiratory Protection

Because this compound is a low-melting solid, it generates fine dust that instantly hydrolyzes in
the respiratory tract.

¢ Primary Control: Handle exclusively in a Chemical Fume Hood or Glovebox (Argon
atmosphere).

e Secondary Defense: If hood sash must be raised or cleaning spills, use a Full-Face
Respirator with P100 Cartridges (Acid Gas/Organic Vapor combination recommended).

C. Eye & Body Protection

o Eyes: Chemical Splash Goggles (ventless) are mandatory. A face shield is required if
handling >10g.

o Body: Tyvek® lab coat or chemical-resistant apron over a standard cotton lab coat.

Operational Workflow: From Storage to Synthesis

The following diagram outlines the "Dry-Chain" workflow required to maintain reagent integrity
and operator safety.
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Figure 1:The "Dry-Chain" Workflow. Note that warming to Room Temperature (RT) before
opening is critical to prevent condensation, which triggers hydrolysis.
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Disposal & Neutralization Protocol

Warning: Do not discard active 1,3,2-Benzodioxathiole, 2,2-dioxide into trash or solvent
waste. It remains reactive.

Step-by-Step Quenching Procedure

This protocol converts the reactive ester into water-soluble, neutral salts (Sodium Sulfate and
Catechol).

e Preparation: Set up a 1L beaker in a fume hood containing 500mL of 5% Sodium
Bicarbonate (NaHCOs) or Sodium Hydroxide (NaOH) solution. Place in an ice bath.

« Dilution: Dissolve the waste material in a minimal amount of unreactive solvent (e.g.,
Dichloromethane or Ethyl Acetate) if it is not already in solution.

e Hydrolysis (The Quench):
o Slowly add the organic solution to the stirred basic aqueous mixture.

o Observation: Expect fizzing (CO2 release) if using bicarbonate. Monitor temperature; do
not let it exceed 20°C.

 Verification: Check pH. It should remain basic (pH > 8). If acidic, add more base.
e Separation:
o The aqueous layer now contains Sulfate salts and Catechol (as the phenolate).
o Note: Catechol is toxic to aquatic life.[7]

» Disposal: Label the waste container as "Hazardous Waste: Contains Catechol and Organic
Solvents." Schedule pickup according to institutional EHS guidelines.

Emergency Response Logic

In the event of a spill, immediate decision-making is required to prevent facility contamination.

[415](8]
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Figure 2:Spill Response Decision Tree. Immediate containment with dry media is preferred

over wet cleaning to prevent rapid acid generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.1,3,2-Dioxathiolane 2,2-dioxide (Ethylene Sulfate) [benchchem.com]

e 2. CATECHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
o 3. fishersci.com [fishersci.com]

e 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

¢ 5. pdf.benchchem.com [pdf.benchchem.com]

¢ 6. 1,3,2-Dioxathiolane, 2,2-dioxide | C2H404S | CID 14075 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 7. fishersci.com [fishersci.com]
e 8.ICSC 0411 - CATECHOL [chemicalsafety.ilo.org]

e 9. Synthesis and kinetic study of 1,3,2-dioxathiolane 2,2-dioxide in microreactors - Reaction
Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
1,3,2-Benzodioxathiole, 2,2-dioxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608625/docs#personal-protective-equipment-
handling-guide-1-3-2-benzodioxathiole-2-2-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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